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Compound of Interest

8-Methoxyquinolin-3-amine
Compound Name:
hydrochloride

Cat. No.: B13473034

Get Quote

Executive Summary

8-Methoxyquinolin-3-amine hydrochloride (CAS: 1266226-29-2 for 2HCI) is a specialized
heterocyclic building block used primarily in the synthesis of kinase inhibitors and antimalarial

agents. Unlike the more common 4- or 8-amino isomers (e.g., chloroquine or primaquine
precursors), the 3-amino isomer provides a unique vector for Structure-Activity Relationship
(SAR) exploration, projecting substituents into the solvent-exposed region of ATP-binding
pockets in various kinases.

This guide details the physicochemical profile, synthetic routes, handling protocols, and
medicinal chemistry applications of this compound.[1]

Physicochemical Profile

The hydrochloride salt enhances the stability and water solubility of the parent amine, which is
prone to oxidation in its free base form.

Key Chemical Data
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Specification

IUPAC Name

8-Methoxyquinolin-3-amine dihydrochloride

Common Name

3-Amino-8-methoxyquinoline 2HCI

CAS Number (Salt)

1266226-29-2 (Dihydrochloride)

CAS Number (Free Base)

91818-21-2

Molecular Formula

C10H10N20[2] - 2HCI

Molecular Weight 247.12 g/mol (Salt); 174.20 g/mol (Free Base)
Appearance Pale yellow to beige crystalline solid
. Water: High (>50 mg/mL) DMSO: Soluble DCM:
Solubility ) o
Insoluble (requires neutralization to free base)
Acidity (pKa) ~4.5 (Quinoline N), ~2.5 (Aniline N) [Predicted]

H-Bond Donors/Acceptors

2 Donors / 3 Acceptors

Structural Analysis

» Electronic Environment: The 8-methoxy group is electron-donating, increasing the electron

density of the quinoline ring. However, the 3-amino group is in a meta-like relationship to the

quinoline nitrogen, making it less nucleophilic than a standard aniline but stable enough for

acylation.

o Salt Stoichiometry: It is typically supplied as a dihydrochloride (2HCI) because both the

quinoline nitrogen and the primary amine can be protonated under strong acidic conditions,

though the monohydrochloride is also chemically stable.

Synthetic Pathways & Manufacturing

The synthesis of 3-aminoquinolines is more challenging than 2-, 4-, or 8-isomers due to the

lack of direct activation at the 3-position. The most robust industrial route involves the Curtius

Rearrangement of the corresponding carboxylic acid.

Primary Synthesis Workflow (Curtius Route)
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Figure 1: The Curtius Rearrangement route is preferred for its high fidelity and avoidance of
unstable nitro-intermediates.

Alternative Route (Nitro Reduction)

e Precursor: 3-Nitro-8-methoxyquinoline.
o Method: Catalytic hydrogenation (H2/Pd-C) or Iron/Acid reduction.

 Limitation: The 3-nitro precursor is difficult to synthesize directly via nitration of 8-
methoxyquinoline (which favors the 5- and 8-positions).

Handling, Stability & Storage
Stability Protocol

o Oxidation Sensitivity: The free base is sensitive to air oxidation, turning dark brown over
time. The HCI salt is significantly more stable but should still be stored under inert gas
(Argon/Nitrogen) if possible.

o Hygroscopicity: The dihydrochloride salt is hygroscopic. Store in a desiccator.

Storage Conditions

o Temperature: 2—-8°C (Refrigerated).
o Container: Amber glass vial (light sensitive).
o Shelf Life: 24 months if sealed and desiccated.

Experimental Protocols
Protocol: Conversion to Free Base for Coupling
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Use this protocol when using the HCI salt in nucleophilic substitution or palladium-catalyzed
cross-couplings.

 Dissolution: Suspend 1.0 eq of 8-Methoxyquinolin-3-amine 2HCI in DCM (10 mL/qg).
o Neutralization: Add 2.5 eq of saturated agueous NaHCOs or 1M NaOH.

o Extraction: Stir vigorously for 15 minutes. Separate the organic layer.

e Drying: Dry organic layer over anhydrous NazSOa.

e Usage: Filter and use the filtrate immediately in the next reaction step. Do not concentrate to
dryness unless necessary, to minimize oxidative degradation.

Protocol: Amide Coupling (General Procedure)

Targeting Kinase Inhibitor Scaffolds.

 Activation: Dissolve the carboxylic acid partner (1.0 eq) in DMF. Add HATU (1.2 eq) and
DIPEA (3.0 eq). Stir for 5 minutes.

o Addition: Add 8-Methoxyquinolin-3-amine 2HCI (1.0 eq) directly to the mixture. (The excess
DIPEA will neutralize the HCI salt in situ).

e Reaction: Stir at Room Temperature for 2—4 hours. Monitor by LCMS.

o Workup: Dilute with EtOAc, wash with water and brine. The product often precipitates or can
be purified via flash chromatography (MeOH/DCM gradient).

Applications in Drug Discovery
SAR Implications (Structure-Activity Relationship)

The 8-methoxyquinolin-3-amine scaffold offers distinct advantages in medicinal chemistry:

o 3-Position Vector: Unlike the 4-amino (chloroquine-like) or 8-amino (primaquine-like)
positions, the 3-amino group directs substituents into the "ribose-pocket” or solvent front of
many kinase ATP-binding sites.
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* 8-Methoxy Interaction: The methoxy group can form intramolecular hydrogen bonds or
specific hydrophobic interactions within the binding pocket, often improving selectivity over
other kinases.

+ Metabolic Stability: The quinoline nitrogen protects the ring from rapid oxidative metabolism
compared to naphthalene analogs.

Decision Logic for Scaffold Selection

Target: Kinase / DNA Intercalator

Binding Mode Requirement

Need Exit Vector \ Need Core H-Bond

Vector towards Solvent Front Vector towards Hinge Region
(Solubility/Selectivity) (H-Bonding)

Select 3-Aminoquinoline Select 4- or 6-Aminoquinoline

Click to download full resolution via product page

Figure 2: Decision matrix for selecting the 3-aminoquinoline scaffold in drug design.

Safety & Toxicology (SDS Summary)
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Hazard Class GHS Category Statement
Acute Toxicity Category 4 Harmful if swallowed (H302).
Skin Irritation Category 2 Causes skin irritation (H315).
o Causes serious eye irritation

Eye Irritation Category 2A

(H319).

May cause respiratory irritation
STOT-SE Category 3

(H335).

Precautionary Note: Aminoquinolines are known to intercalate DNA. Handle with high-
containment procedures (fume hood, nitrile gloves) until genotoxicity is ruled out for your
specific derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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